5-(4-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(4-fluoro-3-methoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO2/c1-16-12-5-8(2-3-11(12)13)9-4-10(15)7-14-6-9/h2-7,15H,1H3
• InChI Key: NATKKDQTNPELIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CN=C2)O)F
• Molecular Formula: C12H10FNO2
• DSSTOX Substance ID: DTXSID60682821
• Molecular Weight: 219.21 g/mol
• CAS RN: 1261992-53-3

Description

5-(4-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, more commonly referred to as FMHP, is an organic compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid which is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). It is an important reagent in organic synthesis and has been used to synthesize a variety of compounds. FMHP has been used for many years in the laboratory, and its effectiveness in various applications has been well-documented.

Scientific Research Applications

FMHP has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as an intermediate in the synthesis of other compounds. It has been used in the synthesis of biologically active compounds, such as inhibitors of cyclooxygenase-2 and proteases. It has also been used as a chromogenic reagent in the determination of the concentration of proteins and in the detection of proteins in biological samples.

Mechanism of Action

The mechanism of action of FMHP is not well understood. However, it is thought to act as a proton donor in the reaction of pyridine with sodium hydroxide, resulting in the formation of the desired product. It is also thought to act as an acid catalyst, which increases the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMHP are not well understood. However, it is known to be an inhibitor of cyclooxygenase-2 and proteases, which suggests that it may have anti-inflammatory and anti-cancer properties. It has also been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

The main advantage of FMHP is that it is relatively easy to synthesize and is stable in aqueous solutions. It is also relatively inexpensive and can be stored for long periods of time. The main limitation of FMHP is that it is not very soluble in organic solvents, which can limit its use in certain laboratory experiments.

Future Directions

There are many potential future directions for the use of FMHP in scientific research. These include further exploration of its anti-inflammatory and anti-cancer properties, as well as its potential use as an antioxidant. Additionally, further research could be done to explore its potential as a reagent in organic synthesis and as a catalyst in chemical reactions. Finally, its potential use in the detection of proteins in biological samples could be further explored.

Synthesis Methods

The synthesis of FMHP is relatively straightforward and can be accomplished in a few steps. It involves the reaction of 4-fluoro-3-methoxyphenol with pyridine in the presence of sodium hydroxide. The reaction is carried out in an aqueous solution and is complete in about 10 minutes. The resulting product is then purified by recrystallization from a suitable solvent, such as ethanol or 5-(4-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95%.